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Compound of Interest

5-Chloro-2,6-dimethoxy-4-
Compound Name: o
methylquinoline
CAS No.: 189746-19-8
Cat. No.: B066841
. J

In the landscape of pharmaceutical development, the identity and quality of every chemical
entity, from the initial starting materials to the final Active Pharmaceutical Ingredient (API), are
of paramount importance. The compound registered under CAS number 189746-19-8,
chemically known as 5-Chloro-2,6-dimethoxy-4-methylquinoline, represents a quintessential
example of such a critical molecule. It is primarily recognized in two significant roles: as a key
synthetic intermediate in the manufacturing pathway of the antimalarial drug Tafenoquine, and
consequently, as a potential process-related impurity, designated "Tafenoquine Impurity 7"[1].

This guide is designed for researchers, medicinal chemists, and drug development
professionals. It moves beyond a simple recitation of data to provide a deeper understanding of
this compound's practical relevance. We will explore its chemical and physical characteristics,
its pivotal role in synthesis, the analytical methodologies required for its control, and the
necessary safety protocols for its handling. The underlying principle of this guide is to explain
not just what is done, but why specific experimental choices are made, ensuring a robust and
scientifically sound approach to its use in a research and development setting.

Core Chemical and Physical Profile

A comprehensive understanding of a compound's properties is the foundation of its effective
application and handling. For 5-Chloro-2,6-dimethoxy-4-methylquinoline, these properties
dictate its behavior in reactions, its solubility for analytical preparation, and its required storage
conditions.
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Identity and Structure

The molecular identity is confirmed through various spectroscopic and analytical techniques,

with the following identifiers serving as a universal reference.

Identifier Value Source

CAS Number 189746-19-8 [1112113]
5-chloro-2,6-dimethoxy-4-

IUPAC Name . [1][2]
methylquinoline

Molecular Formula C12H12CINO2 [1][2]

Molecular Weight 237.68 g/mol [1112]
CC1=CC(=NC2=Cl1C(=C(C=C

SMILES [11[2]
2)0C)ChocC
JDXORUMZWYWTTK-

InChlKey [1]

UHFFFAOYSA-N

Physicochemical Properties

These properties are critical for designing experimental protocols, from synthesis to analysis.
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Property

Value / Description

Significance &
) Source
Rationale

Appearance

Off-white to white

solid

Visual confirmation of
material quality;
[1]

deviations may

indicate impurities.

Solubility

Soluble in DMSQO;

Insoluble in water

Dictates solvent

choice for reactions

and analytical sample
preparation. DMSO is

a common solvent for [1]
NMR and HPLC

analysis of poorly
water-soluble

compounds.

Boiling Point

3535+ 37.0°C
(Predicted)

Provides an estimate

of thermal stability;

useful for setting

drying conditions, [4]
though vacuum is

preferred to avoid

degradation.

Density

1.231 + 0.06 g/cm3
(Predicted)

Useful for process 4]
scale-up calculations.

Storage

Short term (days-

weeks): 0-4°C; Long
term (months-years):
-20°C. Store in a dry,

dark environment.

These conditions are
chosen to minimize
degradation from

heat, light, and

hydrolysis, ensuring [1]
the long-term integrity

of the reference

standard or

intermediate.
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Strategic Role in Tafenoquine Synthesis

The primary significance of 5-Chloro-2,6-dimethoxy-4-methylquinoline lies in its function as
a key drug intermediate[1]. An intermediate is a molecular stepping stone in a multi-step
synthesis. The structural features of this quinoline derivative are strategically designed to be
incorporated into the final, more complex Tafenoquine molecule.

The purity and characterization of this intermediate are non-negotiable. Any impurities present
at this stage can carry through to subsequent steps, potentially leading to the formation of
undesired side-products or complicating purification of the final API. This necessitates stringent
quality control at this intermediate stage, a core principle of modern pharmaceutical
manufacturing.
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Multi-Step API Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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